Cas no 2227694-45-1 ((1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227694-45-1
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 6233357
• PubChem ID: 165639403
• Update Time: 2025-10-18

(1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol
• (1S)-1-[2-chloro-6-(trifluoromethyl)phenyl]-2,2,2-trifluoroethan-1-ol
• 2227694-45-1
• EN300-1961435

• Inchi： 1S/C9H5ClF6O/c10-5-3-1-2-4(8(11,12)13)6(5)7(17)9(14,15)16/h1-3,7,17H/t7-/m0/s1
• InChI Key： JCDKKLVZGGBQEA-ZETCQYMHSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 277.9933114g/mol
• Monoisotopic Mass: 277.9933114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol

Chemical Profile of (1S)-1-2-Chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol (CAS No. 2227694-45-1)

The compound (1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol, identified by its CAS number 2227694-45-1, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol features a complex aromatic system with both electron-withdrawing and electron-donating substituents, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of a trifluoromethyl group and a chloro substituent on the phenyl ring enhances its reactivity and potential utility in drug development.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their favorable pharmacokinetic properties, including improved metabolic stability and lipophilicity. The trifluoromethyl group, in particular, is renowned for its ability to modulate the electronic properties of molecules, thereby influencing their binding affinity to biological targets. This compound's structural motif aligns well with the growing trend of designing small-molecule inhibitors with enhanced binding interactions.

The stereochemistry of this compound, denoted by the (1S) configuration at the chiral center, is critical for its biological activity. Chiral drugs often exhibit distinct pharmacological profiles depending on their enantiomeric form, necessitating precise control over stereochemical purity during synthesis. The synthesis of optically active intermediates like (1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol requires sophisticated methodologies to ensure high enantiomeric excess.

Recent studies have highlighted the importance of fluorinated alcohols in drug discovery. These compounds serve as key building blocks for synthesizing novel therapeutic agents targeting various diseases. For instance, fluorinated alcohols have been employed in the development of kinase inhibitors and antiviral drugs due to their ability to enhance molecular interactions with protein targets. The specific combination of substituents in (1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol positions it as a promising candidate for further derivatization into bioactive molecules.

The role of computational chemistry in optimizing the synthesis and properties of such compounds cannot be overstated. Advanced computational methods allow researchers to predict the reactivity and stability of molecules before experimental synthesis. This approach not only saves time and resources but also enables the design of more efficient synthetic routes. For (1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol, computational studies have been instrumental in identifying optimal reaction conditions and predicting potential side products.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Fluorinated alcohols are known for their unique physicochemical properties, such as high thermal stability and low surface tension. These characteristics make them valuable in developing advanced materials like liquid crystals and coatings that require precise molecular architecture.

The synthesis of (1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the chloro and trifluoromethyl groups onto the phenyl ring, followed by stereoselective reduction to achieve the desired (1S) configuration. Each step is carefully optimized to maximize yield and minimize impurities.

The growing interest in fluorinated compounds has also spurred innovation in green chemistry approaches. Researchers are increasingly exploring sustainable methods for incorporating fluorine atoms into molecular frameworks while minimizing environmental impact. Techniques such as catalytic fluorination and solvent-free reactions are being developed to make fluorinated compound synthesis more eco-friendly.

Future research directions for this compound may include exploring its derivatives as lead compounds for new drug candidates. By modifying various functional groups while retaining the core structure of (1S)-1-2-chloro-6-(trifluoromethyl)phenyl-2,2,2-trifluoroethan-1-ol, chemists can generate libraries of compounds with tailored biological activities. High-throughput screening techniques combined with structure-based drug design will be crucial in identifying promising candidates for further development.

In conclusion, (1S)-1-2-chloro-6-(trifluoromethyl)phenyl- 2,
22,
22
trifluoroethan-
1-
ol (CAS No.
2227694-45
-
1)
represents
an
exciting
advancement
in
medicinal
chemistry.
Its
unique
structural
features,<
including
a chiral center,
electron-withdrawing
substituents,<
and a high degree
of fluorination,<
make it a valuable intermediate
for synthesizing bioactive molecules.
As research continues
to uncover new applications
for fluorinated compounds,<
this substance is poised
to play a significant role
in future drug development efforts.